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Compound of Interest

Compound Name: Potassium indigotrisulfonate

Cat. No.: B1211095

An In-depth Technical Guide to Potassium
Indigotrisulfonate

Potassium indigotrisulfonate, also known by synonyms such as 5,5',7-Indigotrisulfonic acid
tripotassium salt, is a significant chemical compound utilized primarily as a highly reactive
ozone-scavenging reagent.[1][2] This guide serves as a technical resource for researchers,
scientists, and professionals in drug development, detailing its chemical structure, properties,
and relevant experimental applications.

Chemical Structure and Identification

Potassium indigotrisulfonate is a complex organic salt derived from indigo through aromatic
sulfonation. The addition of three sulfonate groups renders the molecule water-soluble. Its
structure is characterized by a central carbon-carbon double bond connecting two indole-based
rings, each substituted with sulfonic acid groups and a ketone functional group. The negative
charges on the sulfonate groups are balanced by three potassium cations.

Key Identifiers:

e IUPAC Name: tripotassium (2)-3,3'-dioxo-1H,1'H,3H,3'H-[2,2'-biindolylidene]-5,5',7-
trisulfonate[3]

e CAS Number: 67627-18-3[1]
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e Molecular Formula: C16H7K3N2011S3[3][4]

Physicochemical Properties

The compound typically appears as a dark blue to purple crystalline powder or chunks.[5] Its
key properties are summarized in the table below, providing essential data for experimental
design and application.

Property Value Reference(s)
Molecular Weight 616.72 g/mol [6]
Dark blue crystalline powder or
Appearance [3]
chunks
Solubility in Water 0.1%
Amax (in water) 600 nm [1][2]

= 15000 (at 597-603 nm in

Molar Extinction Coeff. 0.01 g/L aqueous solution, 1 [3]
cm cell)
Storage Temperature Room temperature

Experimental Protocols

Potassium indigotrisulfonate is prominently used in the colorimetric determination of ozone
in aqueous and atmospheric samples. The protocol leverages the rapid and stoichiometric
reaction between ozone and the indigo dye, which leads to a measurable discoloration.

Protocol: Colorimetric Measurement of Aqueous Ozone

This method is based on the principle that ozone rapidly decolorizes a solution of potassium
indigotrisulfonate. The decrease in absorbance at 600 nm is directly proportional to the ozone
concentration.[7]

Materials:

» Potassium indigotrisulfonate reagent
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Spectrophotometer capable of measuring at 600 nm

1-cm cuvettes

Volumetric flasks and pipettes

Ozone-free deionized water

Sample containing ozone

Procedure:

Reagent Preparation: Prepare a stock solution of potassium indigotrisulfonate in ozone-
free deionized water. The precise concentration may be adjusted based on the expected
ozone levels in the sample.

Calibration (Optional but Recommended): To ensure accuracy, a calibration curve can be
generated using standards of known ozone concentration.

Sample Measurement: a. To a known volume of the indigo reagent in a cuvette, add a
specific volume of the ozone-containing sample. b. Mix the solution quickly and thoroughly.
The reaction is nearly instantaneous.[7] c. Immediately measure the absorbance of the
solution at 600 nm.

Calculation: The ozone concentration is determined by the change in absorbance of the
indigo reagent.[7] The stoichiometry of the reaction (1:1 mole ratio) allows for direct
calculation if the molar extinction coefficient of the indigo reagent is known.

Logical and Experimental Workflows

Visualizing the relationships and processes involving potassium indigotrisulfonate can aid in

understanding its application. The following diagrams illustrate its core attributes and a typical

experimental workflow.

Caption: Logical relationships of Potassium Indigotrisulfonate.
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Workflow: Spectrophotometric Ozone Measurement

Click to download full resolution via product page

Caption: Workflow for spectrophotometric 0zone measurement.

Applications in Research and Development

The primary application for potassium indigotrisulfonate is as a reagent for measuring ozone
concentrations, particularly in water treatment and atmospheric studies.[2] Its rapid and specific
reaction with ozone makes it an invaluable tool for researchers studying oxidation processes,
water disinfection, and environmental chemistry.[7][8] While its direct role in drug development
is limited, its use in diagnostic assay manufacturing and histology highlights its utility in broader
biomedical research fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties"]. BenchChem, [2025]. [Online PDF]. Available at:
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structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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